Cas no 2172394-97-5 (benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172394-97-5
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 6097650
• PubChem ID: 165518811
• Update Time: 2025-06-26

benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• benzyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2172394-97-5
• EN300-1275340

• Inchi： 1S/C21H24N2O2/c24-21(25-15-16-5-2-1-3-6-16)23-12-11-17-7-4-8-18(20(17)14-23)13-22-19-9-10-19/h1-8,19,22H,9-15H2
• InChI Key： XXKGJQYUUANSGR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2=CC=CC(=C2C1)CNC1CC1)=O

Computed Properties

• Exact Mass: 336.183778013g/mol
• Monoisotopic Mass: 336.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Brief on Benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172394-97-5)

Benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172394-97-5) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the tetrahydroisoquinoline (THIQ) class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and neuroprotective effects. The unique structural features of this molecule, particularly the cyclopropylamino and benzyl carboxylate moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, highlighting its improved yield and purity compared to previous methods. The study also explored its mechanism of action, revealing that the compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

In addition to its anti-inflammatory properties, preliminary in vitro studies have demonstrated that benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate shows promising activity against certain cancer cell lines. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 indicated that the compound induces apoptosis in breast cancer cells by modulating key signaling pathways. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The structural versatility of benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate also makes it an attractive scaffold for medicinal chemistry optimization. Computational modeling and structure-activity relationship (SAR) studies have identified potential modifications to enhance its bioavailability and target specificity. For instance, replacing the benzyl group with other aromatic or heteroaromatic rings could improve its binding affinity to specific protein targets.

Despite these promising developments, challenges remain in the clinical translation of benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, benzyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172394-97-5) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and oncology. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be critical to unlocking its full therapeutic potential.